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Compound of Interest

Compound Name: TCO-PEG24-acid

Cat. No.: B15544465

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TCO-PEG24-acid is a versatile reagent for the modification of proteins, enabling their use in a

wide range of applications, from drug delivery and diagnostics to advanced cell therapies. This

molecule features a terminal carboxylic acid for covalent attachment to primary amines on

proteins and a trans-cyclooctene (TCO) group for bioorthogonal "click" chemistry reactions with

tetrazine-functionalized molecules. The inclusion of a 24-unit polyethylene glycol (PEG) spacer

enhances solubility and reduces steric hindrance.

This document provides detailed protocols for the modification of proteins with TCO-PEG24-
acid and their subsequent use in bioorthogonal ligation reactions.

Key Applications
Antibody-Drug Conjugates (ADCs): Site-specific or lysine-based conjugation of cytotoxic

drugs to antibodies for targeted cancer therapy.
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PROTACs (Proteolysis Targeting Chimeras): Synthesis of molecules that recruit E3 ubiquitin

ligases to a target protein, leading to its degradation.[1]

Pre-targeted Imaging and Radiotherapy: A two-step approach where a TCO-modified

antibody is first administered and allowed to accumulate at the target site, followed by a

smaller, fast-clearing tetrazine-labeled imaging agent or radiopharmaceutical.[2][3][4][5]

Cellular Imaging and Tracking: Labeling of cell surface proteins for in vitro and in vivo

visualization.

Bioconjugation and Surface Modification: Immobilization of proteins on surfaces or

conjugation to other biomolecules.[5]

Data Presentation
Table 1: Physicochemical Properties of TCO-PEG24-acid

Property Value Reference

Molecular Weight 1298.6 g/mol [5]

Formula C60H115NO28 [5]

Purity >95% [5]

Solubility Water, DMF, DMSO [5]

Storage -20°C, desiccated [5][6]

Table 2: Representative Reaction Parameters for Protein
Modification
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Parameter Typical Range/Value Notes

TCO-PEG24-acid Activation

EDC:TCO-PEG24-acid Molar

Ratio
2-5 fold excess

EDC (1-ethyl-3-(3-

dimethylaminopropyl)carbodiim

ide) is used to activate the

carboxylic acid.

NHS:TCO-PEG24-acid Molar

Ratio
1.2-2 fold excess

NHS (N-hydroxysuccinimide)

or its water-soluble analog,

Sulfo-NHS, is used to create a

more stable amine-reactive

intermediate.[7][8]

Activation Buffer 0.1 M MES, pH 5.5-6.0

MES (2-(N-

morpholino)ethanesulfonic

acid) is a non-amine, non-

carboxylate buffer suitable for

EDC/NHS chemistry.[7][8]

Activation Time 15-30 minutes At room temperature.

Protein Conjugation

Activated TCO-Linker:Protein

Ratio
1.5-10 fold molar excess

This ratio should be optimized

to achieve the desired degree

of labeling while preserving

protein function.[8]

Conjugation Buffer PBS, pH 7.4-8.5

Phosphate-buffered saline is a

common choice. The pH is

raised to facilitate the reaction

with primary amines (lysine

residues and N-terminus).[6][7]

Reaction Time
2 hours at room temperature or

overnight at 4°C

Tetrazine Ligation
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TCO-Protein:Tetrazine-

Molecule Ratio
1:1.5 to 1:5 molar ratio

An excess of the tetrazine-

labeled molecule is often used

to ensure complete reaction

with the TCO-modified protein.

Reaction Buffer PBS, pH 6.0-9.0
The reaction is efficient over a

broad pH range.

Reaction Time 30 minutes to 2 hours

The reaction is very fast, with

second-order rate constants

that can exceed 100,000

M⁻¹s⁻¹.[1] The reaction

progress can often be visually

monitored by the

disappearance of the

characteristic color of the

tetrazine.

Experimental Protocols
Protocol 1: Modification of an Antibody with TCO-
PEG24-acid
This protocol describes the conjugation of TCO-PEG24-acid to primary amines (e.g., lysine

residues) on an antibody using EDC/NHS chemistry.

Materials:

Antibody of interest in a suitable buffer (e.g., PBS)

TCO-PEG24-acid

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 5.5
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Conjugation Buffer: PBS, pH 7.4

Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

Anhydrous DMF or DMSO

Desalting columns (e.g., Zeba™ Spin Desalting Columns)

Procedure:

Antibody Preparation:

Buffer exchange the antibody into the Conjugation Buffer to a concentration of 1-5 mg/mL.

Reagent Preparation:

Allow TCO-PEG24-acid, EDC, and NHS to equilibrate to room temperature before

opening.

Prepare a stock solution of TCO-PEG24-acid (e.g., 10 mg/mL) in anhydrous DMF or

DMSO.

Immediately before use, prepare fresh solutions of EDC and NHS in the Activation Buffer.

Activation of TCO-PEG24-acid:

In a microcentrifuge tube, combine the desired amount of TCO-PEG24-acid stock solution

with the Activation Buffer.

Add a 2 to 5-fold molar excess of EDC and a 1.2 to 2-fold molar excess of NHS relative to

the TCO-PEG24-acid.

Vortex briefly to mix and incubate for 15-30 minutes at room temperature.[8]

Conjugation to the Antibody:

Add the activated TCO-PEG24-acid solution to the antibody solution. A 1.5 to 10-fold

molar excess of the activated linker to the antibody is a good starting point, but this should
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be optimized.[8]

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with

gentle mixing.

Quenching the Reaction:

Add the Quenching Solution to a final concentration of 20-50 mM to stop the reaction by

consuming any unreacted NHS esters.

Incubate for 15-30 minutes at room temperature.[8]

Purification of the TCO-modified Antibody:

Remove excess reagents and byproducts using a desalting column, exchanging the buffer

to a suitable storage buffer (e.g., PBS).

Characterization:

Determine the protein concentration using a BCA assay or by measuring absorbance at

280 nm.

Analyze the purified conjugate by SDS-PAGE to confirm conjugation.

Determine the degree of labeling (DOL) using MALDI-TOF mass spectrometry by

comparing the molecular weight of the modified antibody to the unmodified antibody.[1]

Protocol 2: Bioorthogonal Ligation of a TCO-modified
Protein with a Tetrazine-labeled Molecule
This protocol describes the "click" reaction between a TCO-modified protein and a tetrazine-

functionalized molecule (e.g., a fluorescent dye, a drug, or a small molecule probe).

Materials:

TCO-modified protein (from Protocol 1)

Tetrazine-functionalized molecule of interest
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Reaction Buffer: PBS, pH 7.4

Compatible solvent for the tetrazine-labeled molecule (e.g., DMSO, water)

Procedure:

Reactant Preparation:

Prepare the TCO-modified protein in the Reaction Buffer.

Dissolve the tetrazine-functionalized molecule in a compatible solvent to prepare a stock

solution.

Ligation Reaction:

Add the tetrazine-functionalized molecule to the TCO-modified protein solution. A molar

excess of 1.5 to 5-fold of the tetrazine molecule is recommended.

Incubate the reaction mixture for 30 minutes to 2 hours at room temperature. The reaction

progress can often be monitored by the disappearance of the characteristic pink/red color

of the tetrazine.

Purification (if necessary):

If the tetrazine-labeled molecule is small, excess reagent can be removed using a

desalting column or dialysis.

Analysis:

The final conjugate can be analyzed by methods appropriate for the attached molecule

(e.g., fluorescence spectroscopy for a fluorescent dye, LC-MS for a drug conjugate).

Visualizations
Experimental Workflow for Protein Modification with
TCO-PEG24-acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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